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Compound of Interest

Compound Name: HSD17B13-IN-41

Cat. No.: B1326548

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for evaluating the in vivo
efficacy of HSD17B13-IN-41, a small molecule inhibitor of 173-hydroxysteroid dehydrogenase
13 (HSD17B13). HSD17B13 is a liver-specific, lipid droplet-associated protein implicated in the
progression of non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis
(NASH).[1][2][3][4][5] Inhibition of HSD17B13 is a promising therapeutic strategy to prevent the
progression of NAFLD.[1][3]

Introduction to HSD17B13 and HSD17B13-IN-41

HSD17B13 is an enzyme primarily expressed in the liver that is associated with lipid droplets.
[2][4][5] Its expression is upregulated in patients with NAFLD.[2][4][6] Genetic studies have
shown that loss-of-function variants in the HSD17B13 gene are associated with a reduced risk
of developing NASH and other chronic liver diseases.[1][3] HSD17B13-IN-41 is a chemical
compound designed to inhibit the enzymatic activity of HSD17B13 and is a valuable tool for
researching its role in liver diseases.[7]

HSD17B13 Signaling Pathway

The precise signaling pathway of HSD17B13 is still under investigation, but it is known to be
involved in hepatic lipid metabolism. It is a NAD+ dependent enzyme. Here is a simplified
representation of its proposed role in the context of NAFLD.
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Caption: Proposed role of HSD17B13 in NAFLD pathogenesis.

In Vivo Efficacy Assessment Workflow

A typical workflow for assessing the in vivo efficacy of HSD17B13-IN-41 in a diet-induced
mouse model of NASH is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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